Cas no 181069-73-8 (Benzaldehyde, 3-(methoxymethoxy)-4-methyl-)

Benzaldehyde, 3-(methoxymethoxy)-4-methyl-, is a specialized aromatic aldehyde featuring a methoxymethoxy and methyl substitution at the 3- and 4-positions of the benzene ring, respectively. This compound is of interest in synthetic organic chemistry due to its dual functional groups, which enhance its reactivity as an intermediate in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The methoxymethoxy group offers protective and directing properties, while the methyl substitution influences electronic and steric effects. Its well-defined structure ensures consistent performance in reactions such as nucleophilic additions or oxidations. Suitable for controlled laboratory use, it requires handling under inert conditions to preserve stability.
Benzaldehyde, 3-(methoxymethoxy)-4-methyl- structure
181069-73-8 structure
Product Name:Benzaldehyde, 3-(methoxymethoxy)-4-methyl-
CAS No:181069-73-8
MF:C10H12O3
MW:180.200483322144
MDL:MFCD24682571
CID:3819364
PubChem ID:15806380
Update Time:2025-06-11

Benzaldehyde, 3-(methoxymethoxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(methoxymethoxy)-4-methyl-
    • 3-(Methoxymethoxy)-4-methylbenzaldehyde
    • E92888
    • CID 15806380
    • MFCD24682571
    • 181069-73-8
    • CS-0196296
    • MDL: MFCD24682571
    • Inchi: 1S/C10H12O3/c1-8-3-4-9(6-11)5-10(8)13-7-12-2/h3-6H,7H2,1-2H3
    • InChI Key: JIWJFTCFDGQHNV-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(C)C(OCOC)=C1

Computed Properties

  • Exact Mass: 180.078644241Da
  • Monoisotopic Mass: 180.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.5Ų

Benzaldehyde, 3-(methoxymethoxy)-4-methyl- Pricemore >>

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Additional information on Benzaldehyde, 3-(methoxymethoxy)-4-methyl-

Comprehensive Guide to Benzaldehyde, 3-(methoxymethoxy)-4-methyl- (CAS No. 181069-73-8): Properties, Applications, and Industry Insights

Benzaldehyde, 3-(methoxymethoxy)-4-methyl- (CAS No. 181069-73-8) is a specialized organic compound with a unique molecular structure that combines a benzaldehyde core with methoxymethoxy and methyl substituents. This compound is gaining attention in the chemical and pharmaceutical industries due to its versatile applications and potential as a building block for more complex molecules. In this article, we explore its properties, synthesis methods, and emerging uses, while addressing common queries like "What is Benzaldehyde, 3-(methoxymethoxy)-4-methyl- used for?" and "How is CAS No. 181069-73-8 synthesized?".

The chemical formula of Benzaldehyde, 3-(methoxymethoxy)-4-methyl- reflects its functional groups, which contribute to its reactivity and solubility. The methoxymethoxy group enhances its stability under certain conditions, making it suitable for use in controlled reactions. Researchers often search for "Benzaldehyde derivatives with methoxymethoxy groups" or "4-methyl substituted benzaldehyde applications," highlighting the growing interest in tailored aromatic compounds for advanced material science.

One of the key applications of CAS No. 181069-73-8 is in the synthesis of fragrances and flavoring agents. Its aromatic profile, derived from the benzaldehyde backbone, makes it a candidate for creating nuanced scents in perfumery. Industry professionals frequently inquire about "natural alternatives to synthetic benzaldehyde derivatives" or "sustainable production methods for 3-(methoxymethoxy)-4-methyl-benzaldehyde," reflecting the demand for eco-friendly solutions.

In pharmaceutical research, Benzaldehyde, 3-(methoxymethoxy)-4-methyl- serves as an intermediate in drug development. Its structure allows for modifications that can lead to bioactive molecules, addressing queries like "Can CAS 181069-73-8 be used in antiviral drug synthesis?" or "Role of methoxymethoxy groups in medicinal chemistry." Recent studies have explored its potential in targeting specific enzymes, though further clinical validation is needed.

The synthesis of 181069-73-8 typically involves multi-step organic reactions, including etherification and oxidation processes. Laboratories optimizing its production often search for "high-yield synthesis of 3-(methoxymethoxy)-4-methyl-benzaldehyde" or "catalysts for benzaldehyde derivative reactions." Advances in green chemistry have also prompted investigations into solvent-free or low-waste methodologies.

From an analytical perspective, Benzaldehyde, 3-(methoxymethoxy)-4-methyl- is characterized using techniques like NMR, HPLC, and mass spectrometry. Quality control professionals may search for "HPLC methods for CAS 181069-73-8 purity testing" or "spectral data of 4-methyl substituted benzaldehydes." These methods ensure consistency in industrial batches and research samples.

Market trends indicate rising demand for customized benzaldehyde derivatives, driven by innovations in agrochemicals and functional materials. Queries such as "suppliers of Benzaldehyde, 3-(methoxymethoxy)-4-methyl-" or "price trends for CAS 181069-73-8" reflect its commercial relevance. Regulatory compliance, particularly in regions like the EU and North America, remains a critical consideration for manufacturers.

In conclusion, Benzaldehyde, 3-(methoxymethoxy)-4-methyl- (CAS No. 181069-73-8) exemplifies the intersection of chemistry and innovation. Its applications span fragrances, pharmaceuticals, and materials science, aligning with searches for "multifunctional benzaldehyde compounds" and "specialty chemicals for R&D." As sustainable practices and precision chemistry evolve, this compound is poised to play a pivotal role in future scientific breakthroughs.

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